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Compound of Interest

Compound Name: CZ(C-25146 hydrochloride

Cat. No.: B1139147

Technical Support Center: CZC-25146
Hydrochloride

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the proper handling and use of CZC-25146
hydrochloride in experiments to prevent its degradation and ensure experimental
reproducibility.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving CZC-25146 hydrochloride?

Al: CZC-25146 hydrochloride is soluble in DMSO (Dimethyl Sulfoxide) up to 100 mM.[1] It is
insoluble in water and ethanol.[2] For most in vitro experiments, preparing a concentrated stock
solution in anhydrous, high-purity DMSO is recommended.

Q2: How should I store the solid compound and stock solutions of CZC-25146 hydrochloride?

A2: Proper storage is critical to prevent degradation. The solid powder should be stored at
-20°C, desiccated, and protected from light.[3] Stock solutions in DMSO should be aliquoted
into single-use volumes to avoid repeated freeze-thaw cycles and stored at -20°C for up to 6
months or at -80°C for up to 1 year.[2][4][5]

Q3: Is CZC-25146 hydrochloride sensitive to light?
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A3: Yes, it is recommended to protect CZC-25146 hydrochloride from light.[3] Both the solid
compound and solutions should be stored in amber vials or tubes wrapped in foil. Experiments
should be conducted with minimal light exposure where possible.

Q4: What is the stability of CZC-25146 hydrochloride in aqueous solutions or cell culture
media?

A4: As a hydrochloride salt, CZC-25146 hydrochloride is more stable in acidic conditions. In
neutral or alkaline aqueous solutions, it may be prone to precipitation and degradation over
time. It is recommended to prepare fresh dilutions of the DMSO stock solution into your
aqueous buffer or cell culture medium immediately before each experiment. Do not store CZC-
25146 hydrochloride in aqueous solutions for extended periods.

Q5: Can | sonicate or heat CZC-25146 hydrochloride to aid dissolution?

A5: Gentle warming and sonication can be used to aid the dissolution of CZC-25146
hydrochloride in DMSO if precipitation is observed.[4] However, prolonged heating should be
avoided as it may promote degradation.

Troubleshooting Guide
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Issue

Potential Cause

Recommended Solution

Inconsistent or lower than
expected potency in

bioassays.

Compound degradation due to

improper storage or handling.

- Ensure the solid compound
and stock solutions are stored
at the correct temperature,
protected from light, and
desiccated. - Aliquot stock
solutions to avoid multiple
freeze-thaw cycles. - Prepare
fresh working solutions from
the DMSO stock for each

experiment.

Precipitation of the compound
in agueous buffer or cell

culture medium.

Low aqueous solubility of the
free base form. The final
concentration of DMSO in the
working solution may be too

low to maintain solubility.

- Increase the final DMSO
concentration in your assay if
permissible for your
experimental system. -
Prepare the working solution
by adding the DMSO stock to
the aqueous buffer/medium
with vigorous vortexing. - Do
not store the compound in

agueous solutions.

Variability between

experimental replicates.

Inhomogeneous solution or
degradation of the compound
in the working solution over the

course of the experiment.

- Ensure the stock solution is
fully dissolved and
homogenous before making
dilutions. - Prepare a sufficient
volume of the working solution
for all replicates at once to
ensure consistency. - For long-
term experiments, consider
replenishing the compound in
the medium at regular

intervals.

Loss of activity in stock

solutions over time.

Degradation due to moisture
absorption by DMSO or

exposure to light.

- Use anhydrous, high-purity
DMSO to prepare stock

solutions.[2] - Store stock
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solutions in tightly sealed vials
at -20°C or -80°C. - Protect

stock solution vials from light.

Quantitative Data Summary

Table 1: Physicochemical and Biological Properties of CZC-25146

Property

Value

Reference

Molecular Weight

488.54 g/mol (free base)

[1]

Molecular Formula

C22H25FN60O4S

[1]

CAS Number 1191911-26-8 [1]
Purity =>98% (HPLC) [1]
ICso (wild-type LRRK2) 4.76 nM [1][6]
ICs0 (G2019S LRRK?2) 6.87 nM [1][6]
Solubility in DMSO Up to 100 mM [1]
Solubility in Water Insoluble [2]
Solubility in Ethanol Insoluble [2]

Table 2: Recommended Storage Conditions for CZC-25146 Hydrochloride

Storage . Special
Form Duration . Reference
Temperature Conditions
] Desiccate,
Solid Powder -20°C Up to 3 years ] [2][7]
Protect from light
DMSO Stock Aliquot, Protect
] -20°C Up to 6 months ] [5]
Solution from light
DMSO Stock Aliquot, Protect
) -80°C Up to 1 year ) [2][4]
Solution from light
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Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO
o Materials:

o CZC-25146 hydrochloride (solid powder)

o Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

o Sterile, amber microcentrifuge tubes or vials
» Procedure:

1. Allow the vial of solid CZC-25146 hydrochloride to equilibrate to room temperature
before opening to prevent condensation.

2. Weigh the desired amount of the compound. For example, to prepare 1 mL of a 10 mM
stock solution, weigh out 4.89 mg of CZC-25146 (free base molecular weight: 488.54
g/mol ). Note: Always refer to the batch-specific molecular weight on the product's
certificate of analysis.

3. Add the appropriate volume of anhydrous DMSO to the solid compound.

4. Vortex the solution until the compound is completely dissolved. Gentle warming or brief
sonication can be used if necessary.

5. Aliquot the stock solution into single-use volumes in sterile, amber microcentrifuge tubes.
6. Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of Working Solutions for Cell Culture Experiments

e Materials:
o 10 mM CZC-25146 hydrochloride stock solution in DMSO

o Pre-warmed cell culture medium

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1139147?utm_src=pdf-body
https://www.benchchem.com/product/b1139147?utm_src=pdf-body
https://www.benchchem.com/product/b1139147?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

e Procedure:
1. Thaw an aliquot of the 10 mM DMSO stock solution at room temperature.

2. Calculate the volume of the stock solution needed to achieve the desired final
concentration in your cell culture medium. For example, to prepare 1 mL of a 10 uM
working solution, you will need 1 pL of the 10 mM stock solution.

3. Perform a serial dilution if necessary for lower final concentrations to ensure accuracy.

4. Add the calculated volume of the DMSO stock solution to the pre-warmed cell culture
medium. Immediately vortex or pipette up and down to mix thoroughly and prevent
precipitation.

5. The final concentration of DMSO in the cell culture medium should be kept as low as
possible (typically < 0.1%) to avoid solvent-induced cellular toxicity.

6. Use the freshly prepared working solution immediately.

Visualizations
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Caption: LRRK2 signaling pathway and the inhibitory action of CZC-25146.
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Caption: Recommended workflow for experiments using CZC-25146 hydrochloride.
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Proper Handling &
Storage of CZC-25146
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Experimental Results
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Caption: Key factors for ensuring the stability of CZC-25146 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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5. LRRK2 Inhibitor Il, CZC-25146 The LRRK2 Inhibitor Il, CZC-25146 controls the biological
activity of LRRK2. This small molecule/inhibitor is primarily used for Phosphorylation &
Dephosphorylation applications. [sigmaaldrich.com]
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 To cite this document: BenchChem. [preventing CZC-25146 hydrochloride degradation in
experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139147#preventing-czc-25146-hydrochloride-
degradation-in-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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